Cas no 66155-69-9 (7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one)

• Product Name: 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one
• CAS No: 66155-69-9
• MF: C₆H₃ClN₂OS
• MW: 186.6188185215
• MDL: MFCD27991319
• CID: 2093428
• PubChem ID: 13585626
• Update Time: 2025-07-23

7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one
• 7-CHLORO-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-5-ONE
• 7-chlorothiazolo[3,2-a]pyrimidin-5-one
• AKOS023626898
• AS-30531
• CS-W000680
• 66155-69-9
• SCHEMBL26120226
• MFCD27991319

• MDL： MFCD27991319
• Inchi： 1S/C6H3ClN2OS/c7-4-3-5(10)9-1-2-11-6(9)8-4/h1-3H
• InChI Key： DTDIFMCSMLMWTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(N2C=CSC2=N1)=O

Computed Properties

• Exact Mass: 185.9654616g/mol
• Monoisotopic Mass: 185.9654616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one

Recent Advances in the Study of 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one (CAS: 66155-69-9)

The compound 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one (CAS: 66155-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a fused thiazolo-pyrimidinone scaffold, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. This research brief synthesizes the latest findings on this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one derivatives to enhance their bioactivity and pharmacokinetic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the C-2 and C-7 positions of the thiazolo-pyrimidinone core could significantly influence the compound's binding affinity to target proteins, particularly kinases and G-protein-coupled receptors (GPCRs). These findings suggest that this scaffold holds promise as a versatile pharmacophore for designing novel kinase inhibitors.

In addition to its potential as a kinase inhibitor, 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one has shown notable antibacterial and antifungal activities. A recent Bioorganic & Medicinal Chemistry Letters article reported that certain derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to clinically used antibiotics. The study attributed this activity to the compound's ability to disrupt microbial cell wall synthesis and inhibit key enzymatic pathways.

Another area of interest is the compound's role in cancer research. Preliminary in vitro studies have indicated that 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one derivatives can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancers. Mechanistic investigations revealed that these compounds modulate the expression of pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. These findings underscore the potential of this scaffold in developing targeted anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Recent advancements in computational chemistry and structure-activity relationship (SAR) modeling are expected to accelerate the discovery of optimized derivatives with improved drug-like properties.

In conclusion, 7-Chloro-5H-thiazolo[3,2-a]pyrimidin-5-one (CAS: 66155-69-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in antimicrobial and anticancer applications. Continued research into its derivatives and mechanisms of action will be critical for unlocking its full therapeutic potential. Future studies should focus on in vivo validation and the development of scalable synthetic routes to facilitate its transition from bench to bedside.